Cas no 67796-66-1 (2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-)

• Product Name: 2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-
• CAS No: 67796-66-1
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 387671
• PubChem ID: 54075873
• Update Time: 2025-04-19

2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-
• 1-(2-ethyl-3,6,6-trimethylcyclohexen-1-yl)but-2-en-1-one
• 67796-66-1
• 1-(2-Ethyl-3,6,6-trimethylcyclohex-1-en-1-yl)but-2-en-1-one
• DTXSID40708856

• Inchi： 1S/C15H24O/c1-6-8-13(16)14-12(7-2)11(3)9-10-15(14,4)5/h6,8,11H,7,9-10H2,1-5H3
• InChI Key： MJQBDDVFYFETNQ-UHFFFAOYSA-N
• SMILES： O=C(C=CC)C1=C(CC)C(C)CCC1(C)C

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų